Cas no 2228386-36-3 (1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228386-36-3
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6221032
• PubChem ID: 165623268
• Update Time: 2025-10-05

1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid
• 1-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid
• 2228386-36-3
• EN300-1895369

• Inchi： 1S/C13H18N2O5/c1-12(2,3)20-11(19)15-6-9(14-7-15)13(10(17)18)4-8(16)5-13/h6-8,16H,4-5H2,1-3H3,(H,17,18)
• InChI Key： GOWRLHJOSMVKDX-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2=CN(C(=O)OC(C)(C)C)C=N2)C1

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 102Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228386-36-3)

The compound 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228386-36-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutane ring and an imidazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable features of 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid is its tert-butoxycarbonyl (Boc) protecting group, which enhances stability during synthetic processes. This attribute aligns with current trends in green chemistry, where minimizing reactive intermediates is a priority. The compound's hydroxycyclobutane segment also contributes to its versatility, enabling further functionalization for targeted applications.

In recent years, the demand for imidazole derivatives has surged, driven by their prevalence in FDA-approved drugs and their potential in treating metabolic disorders. The CAS No. 2228386-36-3 compound is no exception, as its structural motifs are frequently explored in medicinal chemistry for optimizing drug-like properties. For instance, its carboxylic acid group offers opportunities for salt formation, improving solubility—a critical factor in oral bioavailability.

From a synthetic perspective, 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid serves as a building block for peptide mimetics and small-molecule therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry reactions makes it a favorite among chemists working on protein-protein interaction inhibitors. These applications are particularly relevant in oncology and immunology, where precision-targeted therapies are gaining traction.

The compound's relevance extends to computational drug design, where its rigid cyclobutane scaffold is used to model conformational constraints in lead optimization. This aligns with the growing adoption of AI-driven molecular docking tools, which require well-defined structural templates. As such, CAS No. 2228386-36-3 is often cited in patents and publications focusing on structure-activity relationship (SAR) studies.

Quality control and analytical characterization of 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid are critical for ensuring reproducibility in research. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify purity and structural integrity. These protocols are essential for compliance with Good Laboratory Practice (GLP) standards, a topic of increasing importance in contract research organizations (CROs).

Looking ahead, the compound's potential in bioconjugation strategies and prodrug development is under active investigation. Its hydroxyl and carboxylic acid functionalities enable covalent attachment to polymers or antibodies, opening doors for targeted drug delivery systems. This aligns with the broader industry shift toward personalized medicine and reduced off-target effects.

In summary, 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228386-36-3) represents a multifaceted tool for modern drug discovery. Its structural elegance and synthetic adaptability position it at the forefront of innovative therapeutic development, resonating with contemporary research priorities such as fragment-based drug discovery and covalent inhibitor design.